Cas no 109652-10-0 (5-Triphenylmethyl-1H-tetrazole)

• Product Name: 5-Triphenylmethyl-1H-tetrazole
• CAS No: 109652-10-0
• Molecular Formula: C₂₀H₁₆N₄
• Molecular Weight: 312.36784
• CID: 62780
• PubChem ID: 29933492

5-Triphenylmethyl-1H-tetrazole Properties

Names and Identifiers

• 5-Trityl-1H-tetrazole
• TTPM
• 5-TRIPHENYLMETHYL-1H-TETRAZOLE
• 5-trityl-2H-tetrazole
• 5-(triphenylmethyl)-2H-tetrazole
• 5-Triphenylmethyl-tetrazol
• AC-7606
• N717
• Tetrazole,5-trityl- (6CI)
• 5-TRITYL-TETRAZOLE
• FT-0651936
• AKOS015888441
• triphenylmethyl tetrazole
• trityl tetrazole
• SCHEMBL198144
• ABPZRLQZVHPPCT-UHFFFAOYSA-N
• 5-TriPhenylMethyl -1H-Tetrazole
• 109652-10-0
• DTXSID70652277
• A802068
• 2H-Tetrazole,5-(triphenylmethyl)-

• InChIKey： ABPZRLQZVHPPCT-UHFFFAOYSA-N
• Inchi： 1S/C20H16N4/c1-4-10-16(11-5-1)20(19-21-23-24-22-19,17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1-15H,(H,21,22,23,24)
• SMILES： C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)C4=NNN=N4

Computed Properties

• Exact Mass: 312.13700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 312.137
• Heavy Atom Count: 24
• Complexity: 336
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 54.5A^2

Experimental Properties

• LogP: 3.58240
• PSA: 54.46000
• Refractive Index: 1.65
• Boiling Point: 522.1°C at 760 mmHg
• Melting Point: 140-142 oC
• Flash Point: 234.9°C
• Color/Form: White crystal powder
• Density: 1.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds